Cas no 3770-98-7 (1,1,1-Tribromoacetone)
1,1,1-Tribromoacetone structure
Product Name:1,1,1-Tribromoacetone
CAS No:3770-98-7
MF:C3H3Br3O
MW:294.767318964005
CID:1057939
PubChem ID:536749
Update Time:2025-04-20
1,1,1-Tribromoacetone Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-Tribromoacetone
- 1,1,1-tribromopropan-2-one
- AKOS040758098
- CS-0128449
- DB-336889
- SCHEMBL4822982
- OHJUXYKQXTXBTR-UHFFFAOYSA-N
- 1,1,1-Tribromoacetone #
- HY-133623
- 3770-98-7
- Tribromaceton
- 1,1,1-Tribromopropanone
- DTXSID30336849
- 2-Propanone, 1,1,1-tribromo-
-
- Inchi： 1S/C3H3Br3O/c1-2(7)3(4,5)6/h1H3
- InChI Key： OHJUXYKQXTXBTR-UHFFFAOYSA-N
- SMILES： BrC(C(C)=O)(Br)Br
Computed Properties
- Exact Mass: 291.77329
- Monoisotopic Mass: 291.77340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 82.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1,1,1-Tribromoacetone Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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